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Compound of Interest

Compound Name: Arsanilic acid

Cat. No.: B1665176

Arsanilic acid, an organoarsenic compound, requires careful handling and disposal due to its
significant health and environmental hazards.[1][2] Adherence to proper disposal procedures is
critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. This guide provides essential safety and logistical information for the disposal of
arsanilic acid in a research and development setting.

Immediate Safety and Hazard Information

Arsanilic acid is classified as a hazardous substance, being toxic if swallowed or inhaled and
a suspected carcinogen.[1][3] It is also very toxic to aquatic life, with the potential for long-term
adverse effects on the environment.[1][3][4] Chronic exposure may lead to cumulative health
effects, and contact with skin, eyes, or inhalation of dust should be strictly avoided.[1][5] In
case of exposure, immediate medical attention is required.[3][5]

Quantitative Hazard and Exposure Data Summary
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Hazard .

. Description Source
Classification/Parameter
Acute Oral Toxicity Category 3 [3]
Acute Inhalation Toxicity Category 3 [3]

Carcinogenicity

Category 1A/ Group 1

[3]

Aquatic Toxicity

Very toxic to aquatic life with

long lasting effects

[11(31[4]

US EPA Hazardous Waste

Number

D004 (if extract contains > 5

mg/L of arsenic)

[1]

OSHA Permissible Exposure
Limit (PEL)

0.5 mg/m3 (as As)

[6]

Step-by-Step Disposal Protocol

The disposal of arsanilic acid must comply with all local, state, and federal regulations.[1] The
following steps provide a general framework for its proper disposal:

o Personal Protective Equipment (PPE): Before handling arsanilic acid waste, personnel
must be equipped with appropriate PPE, including chemical safety goggles or a face shield,
protective gloves, and clothing to prevent skin exposure.[5][7] A NIOSH/MSHA-approved
respirator should be used if there is a risk of dust inhalation.[3][5]

e \Waste Collection:

o Collect surplus and non-recyclable arsanilic acid in a designated, suitable, and closed
container.[7]

o Avoid generating dust during collection.[1][7] Use dry clean-up procedures such as
sweeping and shoveling.[1][7]

o The container must be clearly labeled as hazardous waste, indicating the contents
(Arsanilic Acid).
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» Container Management:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[3][5]

o Ensure the container is tightly closed to prevent leaks or spills.[5][8]

o Empty containers of arsanilic acid are also considered hazardous and must be handled
accordingly.[1] They should be decontaminated or punctured to prevent reuse.[1]

e Environmental Precautions:

o Under no circumstances should arsanilic acid or its washings be allowed to enter drains,
sewers, or waterways.[1][3]

o Prevent any release into the environment.[1][4] In case of an accidental spill, contain the
material, prevent it from spreading, and collect it for disposal.[3][7]

» Final Disposal:

o Arsanilic acid waste must be disposed of through a licensed hazardous waste disposal
company.[7]

o Acceptable disposal methods include burial in a landfill specifically licensed for chemical
and pharmaceutical wastes or incineration in a licensed apparatus.[1]

o Consult with your institution's environmental health and safety (EHS) department to
ensure compliance with all regulatory requirements.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of arsanilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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